Cas no 89777-72-0 (Propanedioic acid, [4-(4-propylphenyl)butyl]-, diethyl ester)

• Product Name: Propanedioic acid, [4-(4-propylphenyl)butyl]-, diethyl ester
• CAS No: 89777-72-0
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 589491
• PubChem ID: 20039480
• Update Time: 2025-04-19

Propanedioic acid, [4-(4-propylphenyl)butyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [4-(4-propylphenyl)butyl]-, diethyl ester
• diethyl 2-[4-(4-propylphenyl)butyl]propanedioate
• 89777-72-0
• Diethyl [4-(4-propylphenyl)butyl]propanedioate
• DTXSID20601917
• diethyl 2-(4-p-propylphenylbutyl)-malonate
• RLTYUZQDEZDMED-UHFFFAOYSA-N
• SCHEMBL10566989

• Inchi： 1S/C20H30O4/c1-4-9-16-12-14-17(15-13-16)10-7-8-11-18(19(21)23-5-2)20(22)24-6-3/h12-15,18H,4-11H2,1-3H3
• InChI Key： RLTYUZQDEZDMED-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCC1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 334.21440943g/mol
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų